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Introduction
Technetium-99m Trofolastat (⁹⁹ᵐTc-Trofolastat), also known as ⁹⁹ᵐTc-MIP-1404, is a

radiolabeled small molecule inhibitor of Prostate-Specific Membrane Antigen (PSMA)[1][2][3].

PSMA is a transmembrane protein that is overexpressed in the majority of prostate cancer

cells, making it an excellent target for diagnostic imaging[1]. ⁹⁹ᵐTc-Trofolastat is utilized in

single-photon emission computed tomography (SPECT) to visualize PSMA-positive prostate

cancer lesions[4]. These application notes provide detailed protocols for the use of ⁹⁹ᵐTc-

Trofolastat in preclinical prostate cancer xenograft imaging studies, offering a valuable tool for

drug development and cancer research.

Data Presentation
In Vitro Binding Affinity
The binding affinity of ⁹⁹ᵐTc-Trofolastat and related compounds to PSMA-expressing LNCaP

cells has been determined through in vitro assays.
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Compound Kd (nM)

⁹⁹ᵐTc-MIP-1404 1.07 ± 0.89

⁹⁹ᵐTc-MIP-1427 0.64 ± 0.46

⁹⁹ᵐTc-MIP-1405 4.35 ± 0.35

⁹⁹ᵐTc-MIP-1428 1.75 ± 0.32

Table 1: In vitro binding affinities of ⁹⁹ᵐTc-

labeled PSMA inhibitors to LNCaP cells.[5]

In Vitro Internalization
Internalization of ⁹⁹ᵐTc-Trofolastat was observed in PSMA-positive LNCaP cells at 37°C.

Compound Internalized Amount (fmol)

⁹⁹ᵐTc-MIP-1404 699 ± 85

⁹⁹ᵐTc-MIP-1405 231 ± 148

⁹⁹ᵐTc-MIP-1427 351 ± 61

⁹⁹ᵐTc-MIP-1428 794 ± 138

Table 2: Internalization of ⁹⁹ᵐTc-labeled PSMA

inhibitors in LNCaP cells after 2 hours at 37°C.

[5]

Biodistribution in LNCaP Xenografts
The biodistribution of ⁹⁹ᵐTc-Trofolastat was evaluated in mice bearing PSMA-positive LNCaP

xenografts. The data is presented as the percentage of the injected dose per gram of tissue

(%ID/g).
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Organ 1 hour 4 hours

Blood 0.35 ± 0.08 0.02 ± 0.01

Spleen 0.32 ± 0.06 0.21 ± 0.04

Pancreas 0.16 ± 0.04 0.08 ± 0.02

Stomach 0.16 ± 0.03 0.10 ± 0.03

Intestines 0.47 ± 0.14 0.34 ± 0.06

Skeletal Muscle 0.11 ± 0.02 0.05 ± 0.01

Bone 0.28 ± 0.06 0.16 ± 0.03

Kidney 21.0 ± 4.2 16.5 ± 2.9

Liver 0.51 ± 0.10 0.38 ± 0.07

Lung 0.39 ± 0.08 0.18 ± 0.04

Heart 0.19 ± 0.04 0.07 ± 0.01

LNCaP Tumor 9.3 ± 2.3 7.2 ± 1.8

Table 3: Biodistribution of

⁹⁹ᵐTc-Trofolastat in mice with

LNCaP xenografts.[5]

Tumor-to-Tissue Ratios in LNCaP Xenografts
High tumor-to-tissue ratios indicate specific uptake of the imaging agent in the tumor.

Ratio 1 hour 4 hours

Tumor-to-Blood 27:1 360:1

Tumor-to-Skeletal Muscle 85:1 144:1

Table 4: Tumor-to-tissue ratios

for ⁹⁹ᵐTc-Trofolastat in mice

with LNCaP xenografts.[5]
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Biodistribution in PC3 Xenografts (PSMA-Negative
Control)
To demonstrate the specificity of ⁹⁹ᵐTc-Trofolastat for PSMA, biodistribution was also

assessed in mice with PSMA-negative PC3 xenografts.

Organ 1 hour 4 hours

Blood 0.45 ± 0.11 0.03 ± 0.01

Spleen 0.41 ± 0.10 0.27 ± 0.05

Pancreas 0.21 ± 0.05 0.11 ± 0.02

Stomach 0.21 ± 0.05 0.13 ± 0.03

Intestines 0.61 ± 0.15 0.44 ± 0.09

Skeletal Muscle 0.14 ± 0.03 0.07 ± 0.01

Bone 0.36 ± 0.09 0.21 ± 0.04

Kidney 27.0 ± 5.4 21.0 ± 3.8

Liver 0.66 ± 0.16 0.49 ± 0.09

Lung 0.50 ± 0.12 0.23 ± 0.04

Heart 0.25 ± 0.06 0.09 ± 0.02

PC3 Tumor 0.35 ± 0.09 0.18 ± 0.04

Table 5: Biodistribution of

⁹⁹ᵐTc-Trofolastat in mice with

PC3 xenografts.[5]

Experimental Protocols
Prostate Cancer Xenograft Model Generation
A robust and reproducible xenograft model is crucial for meaningful imaging studies.

Materials:
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LNCaP (PSMA-positive) and PC3 (PSMA-negative) human prostate cancer cell lines.

Appropriate cell culture medium (e.g., RPMI-1640 with 10% FBS).

Matrigel™ Basement Membrane Matrix.

Male athymic nude mice (6-8 weeks old).

Sterile PBS, syringes, and needles.

Protocol:

Cell Culture: Culture LNCaP and PC3 cells according to standard protocols.

Cell Preparation: Harvest cells at approximately 80-90% confluency. Resuspend the cells in

a 1:1 mixture of sterile PBS and Matrigel™ at a concentration of 5-10 x 10⁶ cells per 100 µL.

Implantation: Anesthetize the mice. Subcutaneously inject 100 µL of the cell suspension into

the flank of each mouse.

Tumor Growth Monitoring: Monitor tumor growth by caliper measurements at least twice a

week. Tumors are typically ready for imaging when they reach a volume of 100-200 mm³.
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Anesthetize Mouse

Inject 99mTc-Trofolastat

Position in Scanner

SPECT Acquisition CT Acquisition

Image Reconstruction & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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